

Mechanism of Action and Target Profile

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *MLT-231*

Cat. No.: *B15607148*

[Get Quote](#)

Both **MLT-231** and JNJ-67856633 are potent and selective allosteric inhibitors of the MALT1 paracaspase.[1][2] They function by binding to a site distinct from the active site, inducing a conformational change that inhibits the proteolytic activity of MALT1. This, in turn, blocks the cleavage of its substrates, such as BCL10 and RelB, which are essential for the activation of the canonical NF- κ B pathway.[1][3] The inhibition of MALT1-dependent signaling leads to the suppression of downstream cellular processes, including cell proliferation and survival, particularly in malignancies driven by chronic B-cell receptor signaling, such as Activated B-Cell like (ABC) subtype of Diffuse Large B-Cell Lymphoma (DLBCL).[4][5]

JNJ-67856633 has also been shown to inhibit MALT1-dependent signaling that results in the reduction of interleukin-10 (IL-10) and the upregulation of interferon (IFN), which can lead to the inhibition of JAK/STAT signaling.[3]

Biochemical and Cellular Activity

The following table summarizes the in vitro biochemical and cellular activities of **MLT-231** and JNJ-67856633 based on publicly available data.

Parameter	MLT-231	JNJ-67856633 (Safimaltib)
Target	MALT1 Paracaspase	MALT1 Paracaspase
Mechanism	Allosteric Inhibitor	Allosteric Inhibitor (mixed-type)
Biochemical IC50	9 nM	22.4 nM , 74 nM
Cellular BCL10 Cleavage IC50	160 nM	Data not specified, but inhibits cleavage
Cellular IL-10 Secretion IC50	Data not available	77 nM
Cellular IL-6 Secretion IC50	Data not available	114 nM
Affected Cell Lines	OCI-Ly3 (ABC-DLBCL)	OCI-Ly3, OCI-Ly10, TMD8, HBL-1, REC-1 (ABC-DLBCL with CD79b and/or CARD11 mutations)
Key Downstream Effects	Inhibition of NF-κB target gene IRF4 expression	Inhibition of NF-κB and JAK/STAT signaling, decreased IL-10, increased IFN


In Vivo Efficacy and Pharmacokinetics

Both compounds have demonstrated anti-tumor activity in preclinical xenograft models of ABC-DLBCL.

Parameter	MLT-231	JNJ-67856633 (Safimaltib)
Xenograft Model	ABC-DLBCL type	CARD11-mutant and CD79b-mutant ABC-DLBCL
Observed Effect	Tumor stasis	Dose-dependent tumor growth inhibition
Bioavailability (Mouse)	99% (3 mg/kg, p.o.)	Good bioavailability
Bioavailability (Rat)	61% (3 mg/kg, p.o.)	Good bioavailability
Clinical Development	No development reported	Phase 1 (single agent and in combination with Ibrutinib)[6]


Signaling Pathway and Experimental Workflow Diagrams

To visualize the mechanism of action and experimental evaluation of these inhibitors, the following diagrams are provided.



[Click to download full resolution via product page](#)

MALT1 Signaling Pathway Inhibition.



[Click to download full resolution via product page](#)

Preclinical Evaluation Workflow.

Experimental Protocols

The following sections detail the general methodologies for the key experiments cited in the comparison of **MLT-231** and JNJ-67856633.

MALT1 Biochemical Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the compounds against purified MALT1 enzyme.

Protocol:

- Recombinant human MALT1 enzyme is incubated with a fluorogenic substrate, such as Ac-LRSR-AMC.
- The test compound (**MLT-231** or JNJ-67856633) is added at various concentrations.
- The enzymatic reaction is initiated, and the cleavage of the fluorogenic substrate is monitored over time by measuring the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., 360 nm excitation and 460 nm emission).^[7]
- The rate of substrate cleavage is calculated for each compound concentration.
- The IC₅₀ value is determined by plotting the percentage of MALT1 inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

BCL10 Cleavage Assay

Objective: To assess the ability of the compounds to inhibit MALT1-mediated cleavage of its substrate BCL10 in a cellular context.

Protocol:

- A suitable cell line, such as the ABC-DLBCL cell line OCI-Ly3, is cultured.
- The cells are treated with various concentrations of the test compound for a specified period.
- Following treatment, the cells are lysed, and the protein extracts are collected.
- The protein lysates are separated by SDS-PAGE and transferred to a membrane for Western blotting.

- The membrane is probed with an antibody specific for BCL10, which can detect both the full-length and the cleaved forms of the protein.
- The band intensities for full-length and cleaved BCL10 are quantified, and the IC50 for the inhibition of BCL10 cleavage is calculated.[\[8\]](#)[\[9\]](#)

Cell Proliferation Assay

Objective: To evaluate the effect of the compounds on the proliferation of cancer cell lines.

Protocol:

- ABC-DLBCL cells (e.g., OCI-Ly3, OCI-Ly10) are seeded in 96-well plates.
- The cells are treated with a range of concentrations of **MLT-231** or JNJ-67856633.
- After a defined incubation period (e.g., 72 hours), a viability reagent (e.g., CellTiter-Glo®, MTT) is added to each well.[\[10\]](#)
- The luminescence or absorbance is measured using a plate reader, which correlates with the number of viable cells.
- The concentration of the compound that inhibits cell proliferation by 50% (GI50) is determined from the dose-response curve.

ABC-DLBCL Xenograft Model

Objective: To assess the in vivo anti-tumor efficacy of the compounds.

Protocol:

- Immunocompromised mice (e.g., NOD-SCID) are subcutaneously or intravenously injected with a suspension of ABC-DLBCL cells (e.g., OCI-Ly10).[\[1\]](#)[\[11\]](#)
- Once tumors are established and reach a palpable size, the mice are randomized into vehicle control and treatment groups.

- The treatment groups receive the test compound (**MLT-231** or JNJ-67856633) via a specified route (e.g., oral gavage) and schedule.
- Tumor volume is measured regularly using calipers throughout the study.
- At the end of the study, the mice are euthanized, and the tumors are excised and weighed.
- The anti-tumor efficacy is evaluated by comparing the tumor growth in the treated groups to the vehicle control group.

Conclusion

Both **MLT-231** and JNJ-67856633 are potent allosteric inhibitors of MALT1 with demonstrated preclinical activity against ABC-DLBCL models. JNJ-67856633 has progressed to Phase 1 clinical trials, indicating its potential as a therapeutic agent. The data presented in this guide provides a foundation for researchers to compare these two molecules and to inform the design of future studies in the field of MALT1-targeted therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. "Development of New Diffuse Large B Cell Lymphoma Mouse Models." by Syed Hassan Mehdi, Ying-Zhi Xu et al. [mouseion.jax.org]
- 2. medchemexpress.com [medchemexpress.com]
- 3. researchgate.net [researchgate.net]
- 4. Pharmacological Inhibition of MALT1 Protease Leads to a Progressive IPEX-Like Pathology - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Targeting MALT1 for the treatment of diffuse large B-cell lymphoma. [vivo.weill.cornell.edu]
- 6. P624: PHASE 1 STUDY OF JNJ-67856633, A FIRST-IN-HUMAN HIGHLY SELECTIVE MALT1 INHIBITOR, IN RELAPSED/REFRACTORY (R/R) B-CELL NON-HODGKIN

LYMPHOMA (B-NHL) AND CHRONIC LYMPHOCYTIC LEUKEMIA (CLL) - PMC
[pmc.ncbi.nlm.nih.gov]

- 7. Measurement of Endogenous MALT1 Activity [bio-protocol.org]
- 8. BCL10GFP fusion protein as a substrate for analysis of determinants required for Mucosa-Associated Lymphoid Tissue 1 (MALT1)-mediated cleavage - PMC [pmc.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. Phenotypic Characterization of Diffuse Large B-Cell Lymphoma Cells and Prognostic Impact - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Diffuse large B-cell lymphoma patient-derived xenograft models capture the molecular and biological heterogeneity of the disease - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Mechanism of Action and Target Profile]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15607148/docs#mechanism-of-action-and-target-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check